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Introduction
Tetrabutylammonium hydroxide (TBAH) is a quaternary ammonium compound widely

recognized for its strong basicity and exceptional solubility in both aqueous and a broad range

of organic solvents.[1][2][3] This dual solubility profile makes it an invaluable phase-transfer

catalyst in a multitude of organic synthesis applications, facilitating reactions between

immiscible phases.[3] This technical guide provides a comprehensive overview of the solubility

of Tetrabutylammonium hydroxide 30-hydrate (TBAH·30H₂O), its implications for research

and development, and general methodologies for its solubility determination. While precise

quantitative solubility data for the 30-hydrate form in various organic solvents is not readily

available in published literature, this guide consolidates qualitative information and presents a

general framework for its experimental determination.

Physicochemical Properties
Tetrabutylammonium hydroxide is commercially available in various forms, including aqueous

and alcoholic solutions, as well as the solid 30-hydrate crystalline form.[1][4] The 30-hydrate

has a melting point in the range of 27-30 °C.[5][6][7] It is known to be air-sensitive and

hygroscopic.[8]
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Solubility Profile
Tetrabutylammonium hydroxide 30-hydrate exhibits high solubility in a variety of organic

solvents. This property is attributed to the large, nonpolar butyl groups of the quaternary

ammonium cation, which enhance its interaction with organic media.

Qualitative Solubility Data Summary

While specific quantitative data is scarce, the available literature consistently describes

Tetrabutylammonium hydroxide as being "miscible with organic solvents" and "soluble in water,

methanol".[5][6][7][8] This high solubility is a key factor in its widespread use as a phase-

transfer catalyst.
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Solvent Class General Solubility Supporting Evidence

Alcohols

Methanol Soluble / Miscible

Commercially available as a

40% w/w solution in methanol.

[8][9][10][11]

Ethanol Implied High Solubility
General statements on

solubility in alcohols.[1]

Isopropyl Alcohol Soluble
Used as a solvent for TBAH

titrant solutions.[5][7]

Aprotic Solvents

Acetonitrile Soluble

A method for preparing a

TBAH solution in acetonitrile

has been reported.[12]

Toluene Soluble (in mixture)

Commercially available as a

0.1N solution in a

toluene/methanol mixture.[13]

[14]

Diethyl Ether Soluble

A solvent system composed of

TBAH dissolved in diethyl

ether has been used in

studies.

Polar Aprotic Solvents

Dimethyl Sulfoxide (DMSO) Implied High Solubility

General statements on

miscibility with organic solvents

suggest solubility.

Tetrahydrofuran (THF) Implied High Solubility

General statements on

miscibility with organic solvents

suggest solubility.

Note: The table above provides a qualitative summary based on available information. For

specific applications, experimental determination of solubility is highly recommended.
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Experimental Protocol for Solubility Determination
While a specific, standardized protocol for Tetrabutylammonium hydroxide 30-hydrate is not

available, a general gravimetric method for determining the solubility of a solid in a liquid can

be adapted. This method involves preparing a saturated solution at a specific temperature and

then determining the concentration of the dissolved solid.

Materials and Equipment:

Tetrabutylammonium hydroxide 30-hydrate

Organic solvent of interest (analytical grade)

Temperature-controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Oven for drying

Procedure:

Sample Preparation: Accurately weigh an excess amount of Tetrabutylammonium
hydroxide 30-hydrate and add it to a known volume of the organic solvent in a sealed

container.

Equilibration: Place the container in a temperature-controlled shaker or water bath set to the

desired temperature. Agitate the mixture for a sufficient period to ensure equilibrium is

reached (e.g., 24-48 hours).

Phase Separation: Allow the mixture to settle, ensuring a clear supernatant is present above

the undissolved solid.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the clear

supernatant using a pre-weighed, airtight syringe. Immediately filter the solution through a
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syringe filter to remove any suspended solid particles.

Solvent Evaporation: Transfer the filtered solution to a pre-weighed container. Carefully

evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature

that does not cause decomposition of the TBAH).

Mass Determination: Once the solvent is completely evaporated, weigh the container with

the dried residue.

Calculation: The solubility can be calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of container + residue) - (Mass of empty container)] / (Volume

of supernatant withdrawn in mL) * 100

Workflow for Solubility Determination

Preparation Equilibration Analysis Calculation

Weigh excess TBAH·30H₂O Add to known volume of solvent Agitate at constant temperature Withdraw and filter supernatant Evaporate solvent Weigh residue Calculate solubility

Click to download full resolution via product page

Caption: A generalized workflow for the gravimetric determination of solubility.

Logical Relationship in Application as a Phase-
Transfer Catalyst
The high solubility of Tetrabutylammonium hydroxide in organic solvents is fundamental to its

role as a phase-transfer catalyst. The following diagram illustrates the logical relationship of its

function in a typical nucleophilic substitution reaction.
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Caption: Role of TBAH as a phase-transfer catalyst in a nucleophilic substitution.

Conclusion
Tetrabutylammonium hydroxide 30-hydrate is a highly versatile and effective reagent,

primarily due to its excellent solubility in a wide array of organic solvents. While precise

quantitative solubility data remains a gap in the scientific literature, the qualitative evidence

strongly supports its high miscibility. The provided general experimental protocol offers a

starting point for researchers needing to quantify its solubility for specific applications.

Understanding the solubility characteristics of TBAH·30H₂O is crucial for optimizing its use as a
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strong base and a phase-transfer catalyst in various synthetic methodologies, ultimately aiding

in the efficient development of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility of Tetrabutylammonium Hydroxide 30-Hydrate
in Organic Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180798#solubility-of-tetrabutylammonium-hydroxide-
30-hydrate-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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